Cas no 1170813-98-5 (4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide)

4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide structure
1170813-98-5 structure
Product Name:4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide
CAS No:1170813-98-5
MF:C20H22N4O4
MW:382.413084506989
CID:6393277
PubChem ID:44067516
Update Time:2024-01-16

4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide
    • 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
    • SR-01000923645
    • VU0648449-1
    • F5598-0041
    • 4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-N-(4-methoxybenzyl)piperidine-1-carboxamide
    • AKOS024515040
    • SR-01000923645-1
    • 1170813-98-5
    • Inchi: 1S/C20H22N4O4/c1-26-16-6-4-14(5-7-16)13-21-20(25)24-10-8-15(9-11-24)18-22-23-19(28-18)17-3-2-12-27-17/h2-7,12,15H,8-11,13H2,1H3,(H,21,25)
    • InChI Key: SXPFRAGMGNCUMA-UHFFFAOYSA-N
    • SMILES: N1(C(NCC2=CC=C(OC)C=C2)=O)CCC(C2=NN=C(C3=CC=CO3)O2)CC1

Computed Properties

  • Exact Mass: 382.16410520g/mol
  • Monoisotopic Mass: 382.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.6Ų

4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide Pricemore >>

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